4-[2-(2-carbamimidoyl-6,6a,7,11b-tetrahydro-5H-indeno[2,1-c]quinolin-6-yl)-5-hydroxy-4-methoxyphenyl]benzoic acid

• CAS RN: 1004551-40-9
• Molecular Formula: C31H27N3O4
• Molecular Weight: 505.56
• IUPAC Name: 4-[2-(2-carbamimidoyl-6,6a,7,11b-tetrahydro-5H-indeno[2,1-c]quinolin-6-yl)-5-hydroxy-4-methoxyphenyl]benzoic acid
• InChI: InChI=1S/C31H27N3O4/c1-38-27-15-22(21(14-26(27)35)16-6-8-17(9-7-16)31(36)37)29-24-12-18-4-2-3-5-20(18)28(24)23-13-19(30(32)33)10-11-25(23)34-29/h2-11,13-15,24,28-29,34-35H,12H2,1H3,(H3,32,33)(H,36,37)
• InChI Key: UZOHOGNUODEPEP-USOMCTOXSA-N
• SMILES: COC1=C(C=C(C(=C1)C2C3CC4=CC=CC=C4C3C5=C(N2)C=CC(=C5)C(=N)N)C6=CC=C(C=C6)C(=O)O)O
• Appearance: white solid powder
• solubility: Soluble in DMSO, not in water
• synonyms: BMS593214; BMS 593214; BMS-593214.

Description

BMS-593214 is an active-site, direct FVIIa inhibitor. BMS-593214 displayed direct, competitive inhibition of human FVIIa in the hydrolysis of a tripeptide substrate with Ki of 5 nM. However, it acted as a noncompetitive inhibitor of the activation of the physiological substrate FX by TF/VIIa with Ki of 9.3 nM. BMS-593214 showed selectivity for FVIIa and exhibited species differences in TF-FVIIa-dependent anticoagulation with similar potency in human and rabbit plasma. BMS-593214 was efficacious in the prevention and treatment models of AT and VT with ED50 values of 1.1 to 3.1 mg/kg. Furthermore, BMS-593214 exhibited a wide therapeutic window with respect to BT. These results suggest that inhibition of FVIIa with small-molecule active-site inhibitors represents a promising antithrombotic approach for the development of new therapies for the prevention and treatment of AT and VT.

Scientific Research Applications

Synthesis and Structural Properties

• Synthesis of Carboxylic Acid Phenyl Esters : In a study, carboxylic acid phenyl esters were synthesized through a reaction involving indan-1,3-dione, 2-naphthylamine, and O-acylvanillin. This process contributes to the understanding of chemical reactions and properties of compounds similar to the requested chemical (Kozlov & Basalaeva, 2006).

• Molecular Configuration Studies : Research on a propeller-shaped mesomeric betaine, involving the cycloreaction of a similar compound with tetraphenylcyclopentadienone, revealed significant insights into the molecular configuration and charge distribution of complex organic compounds (Schmidt et al., 2019).

• Electrochemical Behavior Analysis : A comparative study on the electrochemical behavior of quinones related to the requested compound provided insights into the influence of internal proton donors and external proton sources in electrochemical processes (Bautista-Martínez et al., 2004).

Chemical Reactions and Compounds Synthesis

• Synthesis of Diamides : The synthesis of p-aminobenzoic acid diamides based on related compounds contributes to the broader understanding of reactions involving carboxylic acids and amines (Agekyan & Mkryan, 2015).

• Synthesis of Benzofuroquinolines : Research on benzofuroquinolinones and their derivatives, involving demethyl-cyclization of compounds similar to the requested chemical, adds to the knowledge of synthetic pathways in organic chemistry (Kawase et al., 1980).

• Study of Crystal and Solution Structures : Investigations into the structures of di-n-butyltin(IV) complexes of benzoic acid derivatives provide insights into the geometry and bonding in metal-organic frameworks (Baul et al., 2009).

• Synthesis of Naphthyridin-5-ones : The synthesis of alkyl and aryl substituted dibenzo[b,g][1,8]naphthyridin-5-ones demonstrates the versatility and complexity of chemical synthesis involving quinoline derivatives (Manoj & Prasad, 2010).

• Acetylcholinesterase Inhibitors Development : Studies on carbamic acid esters as acetylcholinesterase inhibitors highlight the potential therapeutic applications of compounds structurally related to the requested chemical (Decker, 2007).